Cas no 2287283-21-8 ([4-But-3-ynyl-2-(2-methylpropanoyloxy)phenyl] 2-methylpropanoate)

• Product Name: [4-But-3-ynyl-2-(2-methylpropanoyloxy)phenyl] 2-methylpropanoate
• CAS No: 2287283-21-8
• MF: C₁₈H₂₂O₄
• MW: 302.364885807037
• CID: 6304532
• PubChem ID: 137944461
• Update Time: 2025-05-19

[4-But-3-ynyl-2-(2-methylpropanoyloxy)phenyl] 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-1-yl)-2-[(2-methylpropanoyl)oxy]phenyl 2-methylpropanoate
• 2287283-21-8
• EN300-6736959
• [4-But-3-ynyl-2-(2-methylpropanoyloxy)phenyl] 2-methylpropanoate

• Inchi： 1S/C18H22O4/c1-6-7-8-14-9-10-15(21-17(19)12(2)3)16(11-14)22-18(20)13(4)5/h1,9-13H,7-8H2,2-5H3
• InChI Key： WGYGKFVEAOIFIC-UHFFFAOYSA-N
• SMILES： O(C(C(C)C)=O)C1C=C(C=CC=1OC(C(C)C)=O)CCC#C

Computed Properties

• Exact Mass: 302.15180918g/mol
• Monoisotopic Mass: 302.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on [4-But-3-ynyl-2-(2-methylpropanoyloxy)phenyl] 2-methylpropanoate

Introduction to [4-But-3-ynyl-2-(2-methylpropanoyloxy)phenyl] 2-methylpropanoate (CAS No: 2287283-21-8)

[4-But-3-ynyl-2-(2-methylpropanoyloxy)phenyl] 2-methylpropanoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2287283-21-8, represents a unique molecular architecture that combines a phenyl ring with functional groups such as a but-3-yne moiety and an ester group. The presence of these distinct structural features makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and synthetic intermediates.

The molecular structure of [4-But-3-ynyl-2-(2-methylpropanoyloxy)phenyl] 2-methylpropanoate consists of a benzene ring substituted at the 4-position with a but-3-yne group, which introduces a triple bond into the molecule. This triple bond can serve as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. Additionally, the 2-position of the phenyl ring is linked to a 2-methylpropanoyloxy group, which contributes to the compound's overall solubility and reactivity. The ester group at the end of the molecule further enhances its potential utility in synthetic chemistry.

In recent years, there has been growing interest in the development of compounds that incorporate both alkyne and ester functionalities due to their broad applicability in medicinal chemistry. Alkynes are particularly valuable in constructing complex molecular frameworks through cross-coupling reactions, such as Sonogashira couplings, which are widely used in the synthesis of biaryl compounds. The ester group, on the other hand, can be hydrolyzed or transesterified to introduce additional functionality or to modify existing ones. This dual functionality makes [4-But-3-ynyl-2-(2-methylpropanoyloxy)phenyl] 2-methylpropanoate a versatile building block for drug discovery and material science applications.

One of the most compelling aspects of this compound is its potential use in the synthesis of bioactive molecules. The phenyl ring is a common motif in many pharmaceuticals due to its ability to interact with biological targets through π-stacking and hydrophobic effects. By incorporating a but-3-yne group and an ester moiety, researchers can fine-tune the physicochemical properties of the molecule, such as lipophilicity and solubility, to optimize its biological activity. For instance, studies have shown that compounds with similar structural features exhibit promising anti-inflammatory and anti-cancer properties.

Recent advancements in computational chemistry have also highlighted the importance of [4-But-3-ynyl-2-(2-methylpropanoyloxy)phenyl] 2-methylpropanoate in drug design. Molecular modeling studies have demonstrated that this compound can effectively bind to various protein targets, including enzymes and receptors involved in critical biological pathways. These findings suggest that derivatives of this compound may serve as lead compounds for the development of new therapeutic agents. Furthermore, the presence of multiple reactive sites allows for modular design approaches, where different functional groups can be introduced or modified to achieve desired biological outcomes.

The synthesis of [4-But-3-ynyl-2-(2-methylpropanoyloxy)phenyl] 2-methylpropanoate involves several key steps that showcase modern synthetic methodologies. The introduction of the but-3-yne group typically requires a Sonogashira coupling reaction between an aryl halide and an acetylene derivative under palladium catalysis. This step is followed by functionalization at the 2-position using nucleophilic substitution or other suitable methods to introduce the 2-methylpropanoyloxy group. Finally, esterification is carried out to complete the molecular framework. These synthetic strategies highlight the compound's compatibility with contemporary organic synthesis techniques.

In conclusion, [4-But-3-ynyl-2-(2-methylpropanoyloxy)phenyl] 2-methylpropanoate (CAS No: 2287283-21-8) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, including a butenynyl group and an ester moiety, make it an excellent candidate for further derivatization and exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in developing next-generation therapeutic agents.